Cas no 2171739-68-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid
• CAS No: 2171739-68-5
• MF: C₂₁H₁₈N₄O₅S
• MW: 438.456423282623
• CID: 5988652
• PubChem ID: 165558233
• Update Time: 2025-11-01

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid
• 2171739-68-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1,3,4-thiadiazol-2-yl)carbamoyl]propanoic acid
• EN300-1502672

• Inchi： 1S/C21H18N4O5S/c26-18(27)9-17(19(28)24-20-25-22-11-31-20)23-21(29)30-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,11,16-17H,9-10H2,(H,23,29)(H,26,27)(H,24,25,28)
• InChI Key： UTVSOSLUXCQRJI-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.09979086g/mol
• Monoisotopic Mass: 438.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 159Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic Acid (CAS No. 2171739-68-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid, identified by its CAS number 2171739-68-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a combination of a fluorene moiety and a thiadiazole ring, both of which are well-documented for their roles in modulating various biological pathways. The fluorene group, specifically the 9H-fluoren-9-yl moiety, is known for its stability and ability to serve as a fluorescent marker in biochemical assays. This property makes it particularly valuable in drug discovery and diagnostic applications, where real-time monitoring of molecular interactions is crucial.

The carbamoyl group in the molecule is another key feature that contributes to its reactivity and functionality. The presence of the carbamoyl moiety enhances the compound's ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets such as enzymes and receptors. This characteristic is particularly relevant in the development of small-molecule inhibitors designed to modulate enzyme activity.

The thiadiazole ring, another prominent structural element, is widely recognized for its pharmacological properties. Thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The specific arrangement of atoms within the thiadiazole ring influences its electronic properties and biological efficacy, making it a versatile scaffold for medicinal chemistry innovation.

In recent years, there has been growing interest in the development of multifunctional compounds that combine different pharmacophores to achieve synergistic effects. The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid aligns well with this trend, as it integrates both fluorene and thiadiazole moieties into a single molecule. This design allows for the exploration of novel therapeutic strategies that leverage the unique properties of each component.

One of the most compelling aspects of this compound is its potential application in targeted therapy. The combination of the fluorene group and the thiadiazole ring suggests that it may exhibit selective binding affinity for specific biological targets. Such selectivity is critical for minimizing side effects and improving patient outcomes. Current research efforts are focused on identifying potential drug targets and evaluating the compound's binding interactions using computational modeling and experimental techniques.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are commonly utilized in the construction of complex molecular frameworks like this one.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and confirm the identity of functional groups present in the compound. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the molecule at an atomic level.

Evaluation of the biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid involves in vitro assays designed to assess its interaction with biological targets. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based functional tests. The results from these studies provide valuable insights into the compound's potential therapeutic efficacy and help guide further optimization efforts.

In vivo studies are also essential for evaluating the pharmacokinetic properties and safety profile of this compound. Animal models are used to assess absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Such studies are critical for determining whether the compound has sufficient bioavailability and tolerability to proceed to clinical trials in humans.

The development pipeline for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid is still in its early stages; however， preliminary findings suggest that it holds promise as a lead compound for further medicinal chemistry optimization. Future research will focus on modifying various structural elements to enhance potency， selectivity，and pharmacokinetic profiles. Additionally， exploring novel synthetic routes may help streamline production processes while maintaining high quality standards.

The integration of computational chemistry tools into drug discovery workflows has significantly accelerated the process of identifying promising candidates like 3-{(9H-fluorenine}-methyl-oxy-carbonylamino)-3-(1， 3，4-thiadiazol -2 -yI )carb am o yI propanoic acid . Molecular docking simulations allow researchers to predict how a given molecule might interact with biological targets based on its three-dimensional structure。 These predictions can then be validated experimentally， saving time and resources by focusing on compounds with high predicted affinity。

Another exciting aspect related to this compound is its potential use as a tool compound in biochemical research。 Tool compounds are molecules designed to probe specific biological pathways or mechanisms。 By studying how 3-{(9H-fluorenine}-methyl-oxy-carbonylamino)-3-(1， 3，4-thiadiazol -2 -yI )carb am o yI propanoic acid interacts with various biomolecules， researchers can gain deeper insights into cellular processes that may be relevant to disease mechanisms。

The versatility of this compound also extends to its application in material science。 For instance， fluorescent derivatives can be used as probes or markers in imaging techniques， while other modifications might enhance its stability or solubility for specific applications。 The combination of fluorene-based fluorescence with thiadiazole-based bioactivity makes it an attractive candidate for interdisciplinary research projects。

In conclusion， 3-{(9H-fluorenine}-methyl-oxy-carbonylamino)-3-(1， 3，4-thiadiazol -2 -yI )carb am o yI propanoic acid (CAS No.2171739_68_5) represents an innovative approach to pharmaceutical development through its multifunctional design。 Its unique structural features position it as a promising candidate for further exploration across multiple domains including drug discovery、 biochemical research、and material science。 As ongoing studies continue to uncover new applications ，this compound is poised to make significant contributions toward advancing scientific understanding。